Cas no 1226191-98-5 (2-1-(3-methylphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3-methylphenyl)cyclopropylethan-1-amine
• CAS No: 1226191-98-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5820213
• PubChem ID: 82074889
• Update Time: 2025-07-18

2-1-(3-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methylphenyl)cyclopropylethan-1-amine
• 2-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
• 1226191-98-5
• EN300-1829311

• Inchi： 1S/C12H17N/c1-10-3-2-4-11(9-10)12(5-6-12)7-8-13/h2-4,9H,5-8,13H2,1H3
• InChI Key： CFCHQFVXVAHPCK-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-methylphenyl)cyclopropylethan-1-amine

Comprehensive Overview of 2-(1-(3-Methylphenyl)cyclopropyl)ethan-1-amine (CAS No. 1226191-98-5)

2-(1-(3-Methylphenyl)cyclopropyl)ethan-1-amine (CAS No. 1226191-98-5) is a specialized organic compound with a unique structural framework, combining a cyclopropyl ring and an amine functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of the 3-methylphenyl moiety enhances its lipophilicity, making it a promising candidate for modulating biological activity. Researchers are increasingly exploring its role in targeting specific enzymes or receptors, aligning with the growing demand for small-molecule therapeutics and precision medicine.

In recent years, the scientific community has focused on cyclopropyl-containing compounds like 2-(1-(3-Methylphenyl)cyclopropyl)ethan-1-amine due to their ability to improve metabolic stability and bioavailability. This aligns with the trending search queries such as "cyclopropyl amines in drug design" and "amine derivatives for CNS targets." The compound’s structural rigidity, imparted by the cyclopropyl ring, is particularly valuable in addressing challenges like off-target effects and drug resistance, which are hot topics in AI-driven drug discovery platforms.

The synthesis of CAS No. 1226191-98-5 involves multi-step organic reactions, including cyclopropanation and reductive amination, techniques frequently discussed in green chemistry forums. With sustainability being a priority, researchers are optimizing synthetic routes to reduce waste and energy consumption—a trend reflected in searches for "eco-friendly amine synthesis" and "catalysis in cyclopropane derivatives." The compound’s chiral center also opens doors for enantioselective applications, a niche yet rapidly growing area in asymmetric catalysis.

Beyond pharmaceuticals, 2-(1-(3-Methylphenyl)cyclopropyl)ethan-1-amine has potential in material science, particularly in designing polymeric coatings and liquid crystals. Its aromatic and amine functionalities contribute to thermal stability and intermolecular interactions, making it relevant for high-performance materials. This versatility resonates with industry searches like "amine-based polymers" and "advanced material additives," highlighting its cross-disciplinary appeal.

Quality control and analytical characterization of this compound are critical, with techniques such as HPLC, NMR, and mass spectrometry being essential. These methods ensure compliance with regulatory standards, a concern frequently raised in queries like "analytical validation for novel amines." As the demand for high-purity intermediates grows, CAS No. 1226191-98-5 exemplifies the intersection of innovation and rigorous quality assurance.

In summary, 2-(1-(3-Methylphenyl)cyclopropyl)ethan-1-amine represents a compelling case study in modern chemical research. Its applications span therapeutics, sustainable synthesis, and advanced materials, addressing key industry pain points while aligning with global trends like personalized medicine and green manufacturing. For researchers and manufacturers, this compound offers a versatile scaffold to explore uncharted scientific and industrial frontiers.